Cas no 550-52-7 (Chlorin e4)

• Product Name: Chlorin e4
• CAS No: 550-52-7
• MF: C₃₃H₃₆N₄O₄
• MW: 552.663348197937
• CID: 943277
• PubChem ID: 25060996
• Update Time: 2025-11-02

Chlorin e4 Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine-7-propanoic acid, 3-carboxy-13-ethenyl-18-ethyl-7,8-dihydro-2,5,8,12,17-pentamethyl-, (7S,8S)-
• (7S,8S)-3-carboxy-13-ethenyl-18-ethyl-7,8-dihydro-2,5,8,12,17-pentamethyl-21H,23H-Porphine-7-propanoic acid
• Chlorin e4
• (17S,18S)<wbr>
• 21H,23H-p<wbr>
• LogP
• (17S,18S)-18-(2-carboxyethyl)-12-ethenyl-7-ethyl-3,8,13,17,20-pentamethyl-17,18-dihydroporphyrin-2-carboxylic acid
• 21H,23H-Porphine-7-propanoic acid,3-carboxy-13-ethenyl-18-ethyl-7,8-dihydro-2,5,8,12,17-pentamethyl-,(7s,8s)-
• CS-0185979
• (17S,18S)-18-(2-carboxyethyl)-12-ethenyl-7-ethyl-3,8,13,17,20-pentamethyl-17,18,22,23-tetrahydroporphyrin-2-carboxylic acid
• SCHEMBL14039063
• HY-W127809
• 550-52-7
• 21H,23H-Porphine-7-propanoicacid,3-carboxy-13-ethenyl-18-ethyl-7,8-dihydro-2,5,8,12,17-pentamethyl-,(7s,8s)-

• Inchi： 1S/C33H36N4O4/c1-8-20-15(3)23-12-25-17(5)22(10-11-29(38)39)31(36-25)19(7)32-30(33(40)41)18(6)26(37-32)14-28-21(9-2)16(4)24(35-28)13-27(20)34-23/h8,12-14,17,22,34-35H,1,9-11H2,2-7H3,(H,38,39)(H,40,41)/b23-12-,24-13-,25-12-,26-14-,27-13-,28-14-,31-19-,32-19-/t17-,22-/m0/s1
• InChI Key： AKQWLZLQQVVKCI-XVHHMFMTSA-N
• SMILES： OC(CC[C@@H]1C2C(C)=C3C(C(=O)O)=C(C)C(C=C4C(CC)=C(C)C(=CC5=C(C=C)C(C)=C(C=C([C@H]1C)N=2)N5)N4)=N3)=O |t:7,16,23,32|

Computed Properties

• Exact Mass: 552.27388
• Monoisotopic Mass: 472.236208
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.9
• XLogP3: 5.5

Experimental Properties

• Density: 1.269
• Boiling Point: 1046.2°C at 760 mmHg
• Flash Point: 586.5°C
• Refractive Index: 1.621
• PSA: 127.14